6-chloro-N-(3-chloroquinoxalin-2-yl)pyridine-3-sulfonamide

• Molecular Formula: C13H8Cl2N4O2S
• Molecular Weight: 355.2 g/mol
• IUPAC Name: 6-chloro-N-(3-chloroquinoxalin-2-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C13H8Cl2N4O2S/c14-11-6-5-8(7-16-11)22(20,21)19-13-12(15)17-9-3-1-2-4-10(9)18-13/h1-7H,(H,18,19)
• InChI Key: OABQKBADWYBIKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)NS(=O)(=O)C3=CN=C(C=C3)Cl

Description

6-chloro-N-(3-chloroquinoxalin-2-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C13H8Cl2N4O2S and its molecular weight is 355.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-dichloroquinoxaline (1.09 g, 5.48 mmol), 6-chloropyridine-3-sulfonamide (1.05 g, 5.45 mmol), K2CO3 (753 mg, 5.45 mmol) and dry DMSO (30 mL) were combined and heated to 150 C with vigorous stirring for 3-4 hr. The reaction mixture was allowed to cool to room temperature, then poured into 1% AcOH in ice water (300 mL) with vigorous stirring. The resulting solids were filtered, washed with H2O and dried under high vacuum to give 6-chloro-N-(3-chloroquinoxalin-2-yl)pyridine-3-sulfonamide (1.87 g, 96%). MS (EI) for C13H8Cl2N4O2S: 354.99 (MH+).